![molecular formula C15H20Cl2N2O3S B2749013 2-{[2-(2,4-dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfanyl}-N,N-dimethylacetamide CAS No. 341964-64-5](/img/structure/B2749013.png)
2-{[2-(2,4-dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfanyl}-N,N-dimethylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-{[2-(2,4-dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfanyl}-N,N-dimethylacetamide is a useful research compound. Its molecular formula is C15H20Cl2N2O3S and its molecular weight is 379.3. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Allosteric Modifiers of Hemoglobin
Compounds structurally related to "2-{[2-(2,4-dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfanyl}-N,N-dimethylacetamide" have been investigated for their ability to modify the oxygen affinity of hemoglobin. This property is significant for potential applications in treating conditions requiring enhanced oxygen delivery, such as ischemia, stroke, and tumor radiotherapy (Randad et al., 1991).
Sulfamoylation and Sulfanyl Substitution Reactions
Research has focused on the efficiency of sulfamoylation reactions using N, N-dimethylacetamide, which is related to the compound of interest in its ability to facilitate chemical transformations. This can have broad implications in synthetic organic chemistry, especially in the development of pharmaceuticals and materials with specific functional groups (Okada et al., 2000).
Chemiluminescence in Organic Compounds
Studies on the base-induced decomposition of sulfanyl-substituted dioxetanes, which share functional group similarities with the compound of interest, have revealed applications in chemiluminescence. This research could lead to the development of new diagnostic tools and sensors (Watanabe et al., 2010).
Water-resistant Organic Thermoelectrics
The investigation into the structural and morphological evolution of water-resistant organic thermoelectric materials, including the application of sulfanyl groups, indicates potential uses in energy conversion and electronic devices. The study focuses on enhancing the durability and performance of thermoelectric materials (Oh et al., 2017).
Corrosion Inhibition
Quantum chemical studies on sulfanyl derivatives have explored their anti-corrosion properties on carbon steel in acidic media. Such compounds could be significant in developing new materials with enhanced resistance to corrosion, which is crucial for industrial applications (Oyebamiji et al., 2018).
Properties
IUPAC Name |
N-(2,4-dichloro-5-propan-2-yloxyphenyl)-2-[2-(dimethylamino)-2-oxoethyl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20Cl2N2O3S/c1-9(2)22-13-6-12(10(16)5-11(13)17)18-14(20)7-23-8-15(21)19(3)4/h5-6,9H,7-8H2,1-4H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFLAWFAFFWSFFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C(=C1)NC(=O)CSCC(=O)N(C)C)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20Cl2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.